lithium 5-hydroxy-5-methylhexanoate
Overview
Description
Lithium 5-hydroxy-5-methylhexanoate is a lithium salt derivative . It is a powder at room temperature and has a molecular weight of 152.12 . Its IUPAC name is lithium 5-hydroxy-5-methylhexanoate .
Molecular Structure Analysis
The InChI code for lithium 5-hydroxy-5-methylhexanoate is 1S/C7H14O3.Li/c1-7(2,10)5-3-4-6(8)9;/h10H,3-5H2,1-2H3,(H,8,9);/q;+1/p-1 . This indicates that the compound consists of a lithium ion and a 5-hydroxy-5-methylhexanoate ion.
Physical And Chemical Properties Analysis
Lithium 5-hydroxy-5-methylhexanoate is a powder at room temperature . It has a molecular weight of 152.12 . The compound is a lithium salt and, like other lithium salts, it may share some properties with them. For instance, lithium is a reactive metal with a silvery luster when freshly cut .
Mechanism of Action
Target of Action
Lithium 5-Hydroxy-5-Methylhexanoate, like other lithium compounds, primarily targets enzymes that have magnesium as a co-factor . One such enzyme is the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B) . This enzyme plays a crucial role in various cellular processes, including the regulation of neurotransmission .
Mode of Action
The compound interacts with its targets, such as GSK3B, by inhibiting their activity . This inhibition can lead to a modulation of neurotransmitters, likely readjusting balances between excitatory and inhibitory activities . The precise mechanism of action of lithium as a mood-stabilizing agent is currently unknown .
Biochemical Pathways
Lithium 5-Hydroxy-5-Methylhexanoate affects several biochemical pathways. For instance, it modulates signals impacting the cytoskeleton, a dynamic system contributing to neural plasticity . It also adjusts signaling activities regulating second messengers, transcription factors, and gene expression . These effects contribute to a stabilizing influence induced by lithium .
Result of Action
The result of lithium’s action appears to limit the magnitudes of fluctuations in activities, contributing to a stabilizing influence . It also provides neuroprotective effects, which may be derived from its modulation of gene expression .
Action Environment
The action of Lithium 5-Hydroxy-5-Methylhexanoate can be influenced by various environmental factors. For instance, the presence of other drugs can affect its pharmacokinetics and hence its efficacy . Additionally, the compound’s action can be influenced by the physiological state of the individual, such as their age, body weight, and renal function .
Safety and Hazards
Future Directions
The future of lithium compounds lies in their use in next-generation rechargeable lithium and lithium-ion batteries . Research is being conducted to understand the many mechanisms responsible for battery degradation, which is increasingly important as lithium-ion batteries expand from consumer electronics to larger-scale transport and energy storage applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium 5-hydroxy-5-methylhexanoate can be achieved through the reaction of 5-hydroxy-5-methylhexanoic acid with lithium hydroxide.", "Starting Materials": [ "5-hydroxy-5-methylhexanoic acid", "Lithium hydroxide" ], "Reaction": [ "Dissolve 5-hydroxy-5-methylhexanoic acid in a suitable solvent such as ethanol or methanol.", "Add lithium hydroxide to the solution and stir until complete dissolution.", "Heat the reaction mixture to reflux for several hours.", "Allow the mixture to cool and filter off any precipitate.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol.", "Dry the purified product under vacuum to obtain lithium 5-hydroxy-5-methylhexanoate as a white solid." ] } | |
CAS RN |
1803580-65-5 |
Molecular Formula |
C7H13LiO3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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